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Cat. No.: B15544463

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the reaction kinetics and rate constants associated

with TCO-PEG24-acid, a key reagent in bioorthogonal chemistry. The focus is on its reaction

with tetrazine derivatives via the inverse-electron-demand Diels-Alder (IEDDA) cycloaddition, a

cornerstone of modern bioconjugation strategies.

Introduction to TCO-Tetrazine Ligation
The reaction between a trans-cyclooctene (TCO) and a 1,2,4,5-tetrazine (Tz) is a bioorthogonal

ligation that proceeds with exceptionally fast reaction rates without the need for a catalyst.[1]

This IEDDA reaction is characterized by its high specificity, biocompatibility, and rapid kinetics,

making it ideal for applications in complex biological environments such as live cells, cell

lysates, or in vivo models.[1][2][3]

TCO-PEG24-acid incorporates three key functional domains:

TCO: A highly strained dienophile that drives the rapid cycloaddition. The trans-isomer is

orders of magnitude more reactive than its cis-counterpart.[1]
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PEG24: A 24-unit polyethylene glycol linker that enhances aqueous solubility and improves

the pharmacokinetic profile of the conjugated molecule.

Carboxylic Acid: A terminal functional group that allows for the covalent attachment of the

TCO-PEG24 moiety to biomolecules (e.g., proteins, antibodies) through standard amine

coupling chemistries.

The overall reaction is an irreversible process that forms a stable dihydropyridazine bond,

releasing nitrogen gas (N₂) as the sole byproduct.[1][4]

The Reaction Pathway
The ligation proceeds through a [4+2] cycloaddition where the electron-deficient tetrazine acts

as the diene and the strained TCO acts as the dienophile. This is followed by a retro-Diels-

Alder reaction that releases N₂, driving the reaction to completion.

Inverse-Electron-Demand Diels-Alder Reaction

[4+2] Cycloaddition
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Caption: General pathway for the TCO-tetrazine IEDDA reaction.

Reaction Kinetics and Rate Constants
The TCO-tetrazine ligation is characterized by second-order reaction kinetics. The rate

constant (k₂) is highly dependent on the electronic properties of the tetrazine, the specific

conformation of the TCO, and the reaction conditions.

Factors Influencing Reaction Rate:
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Tetrazine Substituents: Electron-withdrawing groups on the tetrazine ring accelerate the

reaction, making it more electron-deficient and a better diene for the IEDDA reaction.

Conversely, electron-donating groups slow the reaction down.[5]

TCO Conformation: The conformation of substituents on the TCO ring can have a significant

impact. For example, TCO derivatives with axial carbamates can react over 150 times faster

than their equatorial isomers.[6] Conformationally strained TCOs (sTCO) can be up to two

orders of magnitude more reactive than standard TCOs.

Solvent: The reaction proceeds well in a variety of solvents, including organic solvents,

water, and biological media.[1] Aqueous environments can even accelerate the reaction.[7]

pH: The reaction rate is largely insensitive to pH within a physiologically relevant range (e.g.,

pH 5.0 to 7.4).[5]

Summary of Second-Order Rate Constants

While specific data for TCO-PEG24-acid is often embedded within broader studies, the kinetics

are primarily dictated by the core TCO structure. The table below presents representative rate

constants for TCO derivatives with various tetrazines, providing a strong basis for estimating

the reactivity of TCO-PEG24-acid.
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TCO Derivative Tetrazine Partner k₂ (M⁻¹s⁻¹) Conditions

Unsubstituted TCO
3,6-di-(2-pyridyl)-s-

tetrazine
~2,000

25°C, 9:1

Methanol:Water

Unsubstituted TCO H-substituted tetrazine 26,000 ± 500 37°C, PBS pH 7.4

Unsubstituted TCO

Tetrazine with

electron-donating

groups

210 ± 20 37°C, PBS pH 7.4

Unsubstituted TCO

Tetrazine with

electron-withdrawing

groups

22,000 ± 2,000 37°C, PBS pH 7.4

TCO-PEG₄
Various substituted

tetrazines
1,100 - 73,000 37°C, DPBS

Strained TCO (sTCO)
Diphenyl-s-tetrazine

derivative
up to 37,000

25°C, 55:45

Methanol:Water

Note: Data is compiled from multiple sources and represents the reactivity of the core TCO

moiety.[1][5][8][9] The PEG24 linker is not expected to significantly alter these intrinsic kinetics.

Experimental Protocol for Kinetic Analysis
Determining the second-order rate constant of a TCO-tetrazine reaction is typically performed

under pseudo-first-order conditions using stopped-flow spectrophotometry.

Materials and Equipment:

TCO-PEG24-acid

Tetrazine derivative of interest

Anhydrous DMSO for stock solutions

Reaction Buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.4)

Stopped-flow spectrophotometer equipped with a UV-Vis detector
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Protocol:

Prepare Stock Solutions:

Prepare a concentrated stock solution of TCO-PEG24-acid in DMSO.

Prepare a concentrated stock solution of the tetrazine derivative in DMSO.

Prepare Working Solutions:

Dilute the stock solutions in the reaction buffer (e.g., PBS) to the desired working

concentrations. The final DMSO concentration should be kept low (typically ≤1%) to

minimize solvent effects.

The TCO derivative should be in large excess (at least 10-fold) relative to the tetrazine to

ensure pseudo-first-order conditions.

Typical final concentrations: Tetrazine at 50 µM; TCO at a range of concentrations (e.g.,

0.5 mM, 1.0 mM, 1.5 mM, 2.0 mM).[5]

Kinetic Measurement:

Load the tetrazine and TCO solutions into separate syringes of the stopped-flow

instrument.

Equilibrate the system to the desired temperature (e.g., 25°C or 37°C).[5][10]

Initiate the reaction by rapidly mixing equal volumes of the two solutions.

Monitor the reaction by following the decrease in the tetrazine's characteristic absorbance

over time. This is typically in the 510-540 nm range.[4][5]

Record the absorbance decay until the reaction is complete.

Data Analysis:

For each TCO concentration, fit the absorbance decay curve to a single-exponential

function to obtain the observed rate constant (k_obs).
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Plot the calculated k_obs values against the corresponding concentrations of the TCO

derivative.

The slope of the resulting linear plot is the second-order rate constant (k₂) for the reaction.

Workflow for Kinetic Analysis

Prepare Stock Solutions
(TCO & Tetrazine in DMSO)

Dilute to Working Solutions
in Reaction Buffer (PBS)

[TCO] >> [Tetrazine]

Equilibrate Solutions
in Stopped-Flow Instrument (37°C)

Rapidly Mix & Initiate Reaction

Monitor Absorbance Decrease
(e.g., 520 nm) Over Time

Fit Data to Exponential Decay
(Calculate k_obs)

Plot k_obs vs. [TCO]

Determine Second-Order Rate
Constant (k₂) from Slope
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Caption: Protocol for determining TCO-tetrazine reaction kinetics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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